Sodium 2-((3,9-dimethyl-8-(1-oxo-1-(1H-pyrrol-2-yl)propan-2-yl)-1,7-dioxaspiro[5.5]undecan-2-yl)methyl)benzo[d]oxazole-4-carboxylate

• Molecular Formula: C27H31N2NaO6
• Molecular Weight: 502.5 g/mol
• IUPAC Name: sodium;2-[[3,9-dimethyl-2-[1-oxo-1-(1H-pyrrol-2-yl)propan-2-yl]-1,7-dioxaspiro[5.5]undecan-8-yl]methyl]-1,3-benzoxazole-4-carboxylate
• InChI: InChI=1S/C27H32N2O6.Na/c1-15-9-11-27(12-10-16(2)25(35-27)17(3)24(30)19-7-5-13-28-19)34-21(15)14-22-29-23-18(26(31)32)6-4-8-20(23)33-22;/h4-8,13,15-17,21,25,28H,9-12,14H2,1-3H3,(H,31,32);/q;+1/p-1
• InChI Key: YESRHXJYILZPSN-UHFFFAOYSA-M
• Canonical SMILES: CC1CCC2(CCC(C(O2)C(C)C(=O)C3=CC=CN3)C)OC1CC4=NC5=C(C=CC=C5O4)C(=O)[O-].[Na+]

Description

This compound features a complex architecture comprising:

• A spirocyclic core: The 1,7-dioxaspiro[5.5]undecane system introduces conformational rigidity, which may influence binding affinity and metabolic stability .
• Benzo[d]oxazole ring: A heterocyclic moiety known for enhancing bioactivity and serving as a pharmacophore in medicinal chemistry .
• Pyrrole-derived substituent: The 1H-pyrrol-2-yl group contributes to π-π stacking interactions and modulates electronic properties .
• Sodium carboxylate: Enhances aqueous solubility, a critical factor for bioavailability .

Preparation Methods

The synthesis of Sodium 2-((3,9-dimethyl-8-(1-oxo-1-(1H-pyrrol-2-yl)propan-2-yl)-1,7-dioxaspiro[5.5]undecan-2-yl)methyl)benzo[d]oxazole-4-carboxylate involves several steps. The key steps include the formation of the benzo[d]oxazole ring, the spirocyclic system, and the attachment of the pyrrole ring. The reaction conditions typically involve the use of strong acids or bases, high temperatures, and specific catalysts to facilitate the formation of the desired product. Industrial production methods may involve optimization of these conditions to increase yield and purity.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups. Common reagents for these reactions include halogens and nucleophiles.

Hydrolysis: The ester group in the compound can be hydrolyzed under acidic or basic conditions to form the corresponding carboxylic acid and alcohol.

Scientific Research Applications

Sodium 2-((3,9-dimethyl-8-(1-oxo-1-(1H-pyrrol-2-yl)propan-2-yl)-1,7-dioxaspiro[5.5]undecan-2-yl)methyl)benzo[d]oxazole-4-carboxylate has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound can be used in studies related to enzyme inhibition and protein-ligand interactions.

Industry: The compound can be used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of Sodium 2-((3,9-dimethyl-8-(1-oxo-1-(1H-pyrrol-2-yl)propan-2-yl)-1,7-dioxaspiro[5.5]undecan-2-yl)methyl)benzo[d]oxazole-4-carboxylate involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound can bind to these targets, leading to changes in their activity or function. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Structural Similarity Assessment

Methodology :

• Tanimoto Coefficient : Used to quantify similarity via molecular fingerprints (e.g., MACCS, Morgan). Compounds with >70% similarity are considered structurally analogous .
• Key Features : Focus on shared motifs (spirocycles, heterocycles) and functional groups (carboxylates, pyrroles).

Table 1: Structural and Functional Comparisons

Compound Name/ID	Key Structural Features	Molecular Weight (Da)*	logP*	Similarity Index (Tanimoto)	Biological Activity Insights
Target Compound	Spiro[5.5]undecane, benzo[d]oxazole, pyrrole, sodium carboxylate	~600 (estimated)	~2.5	Reference (100%)	Hypothesized kinase/epigenetic target
CAS 52769-39-8	Spiro[5.5]undecane, benzoxazole, methylamino, pyrrole	~590	~3.0	~85%	Unknown; likely similar bioactivity
8-(4-Dimethylamino-phenyl)-9-(6-R-benzothiazol-2-yl)-7-oxa-9-aza-spiro[4.5]decane-6,10-dione	Spiro[4.5]decane, benzothiazole, dimethylamino	~500	~2.8	~65%	Synthetic intermediate; no reported activity
Sodium 3-[5-Methoxy-2-(4-methoxy-3,5-dimethyl-pyridin-2-yl-methanesulfinyl)-benzimidazole-1-sulfonyl]benzoate	Benzimidazole, pyridine, sodium carboxylate	~620	~1.8	~50%	Proton pump inhibition (analog-based)

Functional Group Impact

• Sodium Carboxylate : Present in both the target compound and ’s benzimidazole derivatives, this group improves solubility but may reduce membrane permeability .
• Heterocycles : Replacing benzo[d]oxazole (target) with benzothiazole () alters electron distribution, affecting binding interactions .